molecular formula C10H14OS B8432781 3,3-Dimethyl-1-(2-thienyl)-1-butanone CAS No. 515154-34-4

3,3-Dimethyl-1-(2-thienyl)-1-butanone

Cat. No.: B8432781
CAS No.: 515154-34-4
M. Wt: 182.28 g/mol
InChI Key: OJBVDVLPVLTZBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-1-(2-thienyl)-1-butanone is a useful research compound. Its molecular formula is C10H14OS and its molecular weight is 182.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

515154-34-4

Molecular Formula

C10H14OS

Molecular Weight

182.28 g/mol

IUPAC Name

3,3-dimethyl-1-thiophen-2-ylbutan-1-one

InChI

InChI=1S/C10H14OS/c1-10(2,3)7-8(11)9-5-4-6-12-9/h4-6H,7H2,1-3H3

InChI Key

OJBVDVLPVLTZBZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(=O)C1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of t-butylacetyl chloride (1 ml, 7.2 mmol), 2-(tributylstannyl)thiophene (2.4 ml, 7.56 mmol) and PdCl2(PPh3)2 (98 mg, 0.14 mmol) in toluene (50 ml) was heated at reflux until the starting material disappeared. After cooling at room temperature, the brown-black solution was diluted with ether and washed with a 0.1 N aqueous HCl solution. The organic phase was separated and stirred vigorously with a 10% w/v aqueous KF solution for 30 minutes. After filtration, the layers were separated and the organic one washed with water, brine, dried over MgSO4 and concentrated. The residual brown oil was chromatographied on silica gel (hexane/AcOEt 97/3) to give 3,3-dimethyl-1-(2-thienyl)-1-butanone 10 as a colorless oil (810 mg, 62%).
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
2.4 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
98 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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